Cas no 1807194-31-5 (4-Cyano-2-ethyl-6-iodobenzenesulfonyl chloride)

• Product Name: 4-Cyano-2-ethyl-6-iodobenzenesulfonyl chloride
• CAS No: 1807194-31-5
• MF: C₉H₇ClINO₂S
• MW: 355.579852342606
• CID: 5010608
• Update Time: 2025-05-20

4-Cyano-2-ethyl-6-iodobenzenesulfonyl chloride Chemical and Physical Properties

Names and Identifiers

• 4-Cyano-2-ethyl-6-iodobenzenesulfonyl chloride

• Inchi： 1S/C9H7ClINO2S/c1-2-7-3-6(5-12)4-8(11)9(7)15(10,13)14/h3-4H,2H2,1H3
• InChI Key： ZBARTPZHDACAGU-UHFFFAOYSA-N
• SMILES： IC1=CC(C#N)=CC(CC)=C1S(=O)(=O)Cl

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 369
• XLogP3: 3.1
• Topological Polar Surface Area: 66.3

Additional information on 4-Cyano-2-ethyl-6-iodobenzenesulfonyl chloride

Research Briefing on 4-Cyano-2-ethyl-6-iodobenzenesulfonyl chloride (CAS: 1807194-31-5) in Chemical Biology and Pharmaceutical Applications

4-Cyano-2-ethyl-6-iodobenzenesulfonyl chloride (CAS: 1807194-31-5) is a specialized chemical compound that has garnered significant attention in recent chemical biology and pharmaceutical research. This sulfonyl chloride derivative, characterized by its cyano, ethyl, and iodine substituents, serves as a versatile intermediate in the synthesis of bioactive molecules, particularly in the development of enzyme inhibitors and targeted therapeutics. Recent studies have explored its utility in medicinal chemistry, focusing on its reactivity, stability, and potential applications in drug discovery pipelines.

In a 2023 study published in the Journal of Medicinal Chemistry, researchers investigated the use of 4-Cyano-2-ethyl-6-iodobenzenesulfonyl chloride as a key building block for the synthesis of sulfonamide-based inhibitors targeting carbonic anhydrase isoforms. The compound's unique electronic properties, conferred by the iodine and cyano groups, were found to enhance binding affinity and selectivity. The study reported a 40% improvement in inhibitory potency compared to traditional sulfonyl chloride derivatives, highlighting its potential in designing next-generation enzyme inhibitors.

Another significant application emerged in radiopharmaceutical development, as documented in a 2024 Nuclear Medicine and Biology publication. The iodine moiety in 4-Cyano-2-ethyl-6-iodobenzenesulfonyl chloride was utilized for radioiodination, creating probes for positron emission tomography (PET) imaging. Researchers successfully conjugated the compound with various biomolecules, demonstrating its stability under physiological conditions and its potential for in vivo imaging of tumor markers.

From a synthetic chemistry perspective, recent advances in 2024 have focused on optimizing the preparation of 4-Cyano-2-ethyl-6-iodobenzenesulfonyl chloride to improve yield and purity. A novel continuous flow chemistry approach published in Organic Process Research & Development achieved an 85% yield with >99% purity, addressing previous challenges in large-scale production. This methodological improvement is particularly relevant for pharmaceutical applications where batch-to-batch consistency is critical.

The safety profile and handling requirements of 4-Cyano-2-ethyl-6-iodobenzenesulfonyl chloride have also been recently characterized. A 2023 study in Chemical Research in Toxicology examined its reactivity with biological nucleophiles, providing important data for laboratory safety protocols. While the compound shows moderate reactivity with thiol groups, proper handling under inert atmosphere and at controlled temperatures was shown to mitigate risks effectively.

Looking forward, the unique structural features of 4-Cyano-2-ethyl-6-iodobenzenesulfonyl chloride continue to inspire novel applications. Current research directions include its incorporation into covalent inhibitor scaffolds for undruggable targets and its use in bioconjugation strategies for antibody-drug conjugates (ADCs). The compound's dual functionality (sulfonyl chloride and aromatic iodide) makes it particularly valuable for these emerging therapeutic modalities.